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Compound of Interest

Compound Name: AS-604850

Cat. No.: B7899884 Get Quote

For researchers and professionals in drug development, understanding the isoform-specific

activity of phosphoinositide 3-kinase (PI3K) inhibitors is paramount. This guide provides a

detailed comparison of AS-604850's inhibitory activity against the four Class I PI3K isoforms: α,

β, γ, and δ. The data presented herein is compiled from publicly available experimental results

to facilitate an objective assessment of AS-604850's selectivity profile.

Quantitative Comparison of Inhibitory Activity
The inhibitory potency of AS-604850 against the different PI3K isoforms is most effectively

compared using their half-maximal inhibitory concentration (IC50) values. The following table

summarizes these values, demonstrating the compound's significant selectivity for the PI3Kγ

isoform.

PI3K Isoform IC50 (µM) Selectivity vs. PI3Kγ

PI3Kα 4.5[1][2] 18-fold[1][3]

PI3Kβ >20[1] >80-fold

PI3Kγ 0.25 -

PI3Kδ >20 >80-fold

AS-604850 is an ATP-competitive inhibitor of PI3Kγ with a reported Ki value of 0.18 µM.
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PI3K Signaling Pathway and AS-604850's Point of
Intervention
The PI3K signaling pathway is a critical regulator of numerous cellular processes, including cell

growth, proliferation, survival, and motility. The diagram below illustrates the canonical

PI3K/Akt/mTOR signaling cascade and highlights the inhibitory action of AS-604850 on the

PI3Kγ isoform.
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Preparation

Assay Execution

Detection & Analysis

Prepare Reagents:
- Recombinant PI3K isoforms

- Kinase buffer
- PIP2 substrate

- ATP (radiolabeled or non-radiolabeled)
- AS-604850 serial dilutions

Incubate PI3K enzyme with
AS-604850 (or DMSO control)

Initiate kinase reaction by
adding PIP2 and ATP

Stop the reaction

Detect PIP3 product
(e.g., filter binding assay, luminescence)

Calculate % inhibition and
determine IC50 values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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